Cas no 2228431-48-7 (tert-butyl N-{4-chloro-3-(1-hydroxycyclopropyl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-chloro-3-(1-hydroxycyclopropyl)methylphenyl}carbamate
• CAS No: 2228431-48-7
• MF: C₁₅H₂₀ClNO₃
• MW: 297.777203559875
• CID: 5832244
• PubChem ID: 165654188
• Update Time: 2025-06-08

tert-butyl N-{4-chloro-3-(1-hydroxycyclopropyl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-chloro-3-(1-hydroxycyclopropyl)methylphenyl}carbamate
• 2228431-48-7
• tert-butyl N-{4-chloro-3-[(1-hydroxycyclopropyl)methyl]phenyl}carbamate
• EN300-1871384

• Inchi： 1S/C15H20ClNO3/c1-14(2,3)20-13(18)17-11-4-5-12(16)10(8-11)9-15(19)6-7-15/h4-5,8,19H,6-7,9H2,1-3H3,(H,17,18)
• InChI Key： QHALOBZFGDGXOC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CC1(CC1)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.1131712g/mol
• Monoisotopic Mass: 297.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{4-chloro-3-(1-hydroxycyclopropyl)methylphenyl}carbamate

Professional Introduction to Compound with CAS No. 2228431-48-7 and Product Name: *tert-butyl N-{4-chloro-3-(1-hydroxycyclopropyl)methylphenyl}carbamate*

Compound with the CAS number 2228431-48-7 and the product name tert-butyl N-{4-chloro-3-(1-hydroxycyclopropyl)methylphenyl}carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The unique combination of functional groups in its molecular framework, including a tert-butyl moiety and a 4-chloro-3-(1-hydroxycyclopropyl)methylphenyl group, positions it as a promising candidate for further exploration in medicinal chemistry.

The tert-butyl group, known for its steric hindrance properties, plays a crucial role in modulating the pharmacokinetic behavior of the compound. This feature is particularly valuable in drug design, as it can influence the compound's solubility, bioavailability, and metabolic stability. The presence of the 4-chloro-3-(1-hydroxycyclopropyl)methylphenyl moiety adds another layer of complexity, contributing to the compound's interaction with biological targets. This aromatic ring system is often associated with enhanced binding affinity to enzymes and receptors, making it an attractive scaffold for developing novel therapeutics.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds featuring cyclopropyl moieties. The cyclopropyl group, as seen in the 1-hydroxycyclopropyl part of the molecule, is known for its ability to enhance metabolic stability and improve binding interactions with biological targets. This has led to its incorporation into various drug candidates targeting a wide range of diseases. The compound with CAS No. 2228431-48-7 leverages this advantage by integrating the cyclopropyl group into a more complex pharmacophore, potentially enhancing its efficacy and selectivity.

The carbamate functional group in the compound's name is another critical feature that contributes to its pharmacological profile. Carbamates are known for their ability to act as intermediates in various biochemical pathways and have been utilized in the development of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The specific arrangement of atoms in the carbamate moiety of this compound suggests that it may exhibit unique biochemical interactions, which could be exploited for therapeutic purposes.

The synthesis and characterization of this compound have been subjects of extensive research in academic and industrial laboratories. Advanced synthetic methodologies have been employed to construct the complex molecular framework of the compound while maintaining high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions, directed ortho-metalation (DoM), and organometallic chemistry have been instrumental in achieving these goals. These synthetic strategies not only highlight the ingenuity of modern chemical synthesis but also underscore the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. Initial studies have shown that it exhibits moderate affinity for certain enzymes and receptors, suggesting potential applications in treating conditions such as pain syndromes, neurodegenerative diseases, and inflammatory disorders. Additionally, preliminary toxicological assessments indicate that the compound is well-tolerated at relevant doses, raising optimism about its safety profile.

The integration of computational chemistry and machine learning techniques has accelerated the discovery process for this type of compound. By leveraging large datasets and advanced algorithms, researchers can predict the biological activity and optimize the molecular structure for enhanced efficacy. This approach has been particularly effective in identifying novel drug candidates that might have been overlooked through traditional experimental methods alone.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients suffering from various diseases. The development pipeline for this compound exemplifies how interdisciplinary research can drive innovation in drug discovery and development.

In conclusion, Compound with CAS No. 2228431-48-7 and product name *tert-butyl N-{4-chloro-3-(1-hydroxycyclopropyl)methylphenyl}carbamate* represents a significant advancement in medicinal chemistry with its unique molecular structure and promising pharmacological properties. The combination of functional groups such as *tert-butyl*, *4-chloro-3-(1-hydroxycyclopropyl)methylphenyl*, and *1-hydroxycyclopropyl* positions it as a valuable candidate for further exploration in drug development. With ongoing research efforts focused on optimizing its efficacy and safety profile, this compound holds great potential for addressing unmet medical needs.